1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine

• IUPAC Name: cyclobutyl-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C17H24N2O3S/c1-2-14-6-8-16(9-7-14)23(21,22)19-12-10-18(11-13-19)17(20)15-4-3-5-15/h6-9,15H,2-5,10-13H2,1H3
• InChI Key: GYJDYCMXUZFEJP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3CCC3
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol

Description

1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine has been used in various scientific research applications. It has been studied for its potential use as an anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been investigated for its potential use as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine is not fully understood. However, it is believed to work by inhibiting specific enzymes and pathways that are involved in the growth and survival of cancer cells. It may also work by modulating neurotransmitter levels in the brain, which can improve cognitive function.
Biochemical and physiological effects:
Studies have shown that 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine has a low toxicity profile and does not cause significant adverse effects in animal models. It has been shown to have a high affinity for specific receptors in the brain and can cross the blood-brain barrier, making it a potential therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine in lab experiments is its high purity and low toxicity profile. This makes it a suitable compound for in vitro and in vivo studies. However, one of the limitations is that its mechanism of action is not fully understood, which can make it challenging to interpret study results.

Future Directions

There are several future directions for the study of 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine. One direction is to investigate its potential use as a therapeutic agent for neurological disorders. Another direction is to further elucidate its mechanism of action and identify specific enzymes and pathways that it targets. Additionally, it may be useful to explore its potential use in combination with other compounds for the treatment of cancer.
Conclusion:
In conclusion, 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine is a synthetic compound that has shown promising results in various scientific research applications. Its potential use as an anticancer and therapeutic agent for neurological disorders makes it an exciting compound for further study. However, more research is needed to fully understand its mechanism of action and identify its limitations and advantages for lab experiments.